Cas no 17701-76-7 (tert-Octyl isothiocyanate)

• Product Name: tert-Octyl isothiocyanate
• CAS No: 17701-76-7
• MF: C₉H₁₇NS
• MW: 171.302981138229
• MDL: MFCD00004817
• CID: 150629
• PubChem ID: 87255
• Update Time: 2025-09-18

tert-Octyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Pentane,2-isothiocyanato-2,4,4-trimethyl-
• 2-isothiocyanato-2,4,4-trimethylpentane
• tert-Octyl isothiocyanate
• 1,1,3,3-tetramethyl-butyl isothiocyanate
• 1,1,3,3-Tetramethyl-butylisothiocyanat
• 2-Isothiocyanato-2,4,4-trimethyl-pentan
• Pentane,2-isothiocyanato-2,4,4-trimethyl
• t-octyl isothiocyanate
• t-Octyl- Isothiocyanate
• 1,1,3,3-Ttramethylbutyl isothiocyanate
• 1,1,3,3-tetramethylbutyl isothiocyanate
• tert-Octyl isothiocyate, 98%
• tert-Octyl isothiocyanate,94%
• NSC-65473
• EINECS 241-710-2
• DTXSID90170241
• NS00025834
• BP-12950
• NSC65473
• FT-0637592
• 2-Isothiocyanato-2,4,4-trimethylpentane #
• AI3-23336
• 17701-76-7
• NCIOpen2_000105
• AKOS000120645
• 1,1,3,3-tetramethyl-butyl isothiocyanate; tert-octyl isothiocyanate;
• 2-isothiocyanato-2,4,4-trimethyl-pentane
• Pentane, 2-isothiocyanato-2,4,4-trimethyl-
• t-octylisothiocyanate
• SCHEMBL11407871
• MFCD00004817
• NSC 65473
• UNII-YHD3M4V87V
• A812230
• tert-Octyl isothiocyanate, 97%
• YHD3M4V87V

• MDL： MFCD00004817
• Inchi： 1S/C9H17NS/c1-8(2,3)6-9(4,5)10-7-11/h6H2,1-5H3
• InChI Key： KUGHMFIBHMZICO-UHFFFAOYSA-N
• SMILES： S=C=NC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 171.10800
• Monoisotopic Mass: 171.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.199
• Boiling Point: 227.7°Cat760mmHg
• Flash Point: 69 °C
• Refractive Index: 1.483-1.487
• PSA: 44.45000
• LogP: 3.30400
• Solubility: Uncertain

tert-Octyl isothiocyanate Security Information

• Hazardous Material transportation number：2810
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：0-6°C